Cas no 1202055-32-0 (NMS-P715)
NMS-P715 structure
Product Name:NMS-P715
CAS No:1202055-32-0
MF:C35H39F3N8O3
MW:676.7312
CID:2601353
PubChem ID:44556162
Update Time:2024-11-03
NMS-P715 Chemical and Physical Properties
Names and Identifiers
-
- NMS-P715
- NMS P715
- N-(2,6-Diethylphenyl)-1-methyl-8-[[4-[(1-methylpiperidin-4-yl)carbamoyl]-2-(trifluoromethoxy)phenyl]amino]-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxamide
- N-(2,6-Diethylphenyl)-1-Methyl-8-({4-[(1-Methylpiperidin-4-Yl)carbamoyl]-2-(Trifluoromethoxy)phenyl}amino)-4,5-Dihydro-1h-Pyrazolo[4,3-H]quinazoline-3-Carboxamide
- N-(2,6-diethylphenyl)-1-methyl-8-((4-((1-methylpiperidin-4-yl)carbamoyl)-2-(trifluoromethoxy)phenyl)amino)-4,5-dihydro-1H-pyrazolo[4,3-h]quinazoline-3-carboxamide
- N-(2,6-diethylphenyl)-1-methyl-8-[4-[(1-methylpiperidin-4-yl)carbamoyl]-2-(trifluoromethoxy)anilino]-4,5-dihydropyrazolo[4,3-h]quinazoline
- CHEMBL1236095
- N-(2,6-diethylphenyl)-1-methyl-8-[4-[(1-methylpiperidin-4-yl)carbamoyl]-2-(trifluoromethoxy)anilino]-4,5-dihydropyrazolo[4,3-h]quinazoline-3-carboxamide
- GTPL9401
- BDBM50349102
- GLXC-04418
- JFOAJUGFHDCBJJ-UHFFFAOYSA-N
- HY-12382
- Q27465504
- BCP28244
- compound 15 (PMID: 21723120)
- NMSP715; NMSP 715
- NMSP715
- N-(2,6-DIETHYLPHENYL)-1-METHYL-8-({4-[(1-METHYLPIPERIDIN-4-YL)CARBAMOYL]-2-(TRIFLUOROMETHOXY)PHENYL}AMINO)-4H,5H-PYRAZOLO[4,3-H]QUINAZOLINE-3-CARBOXAMIDE
- MS-31073
- AKOS030526312
- AC-30241
- 1202055-32-0
- BRD-K54170555-001-01-8
- CS-3396
- compound 15 [PMID: 21723120]
- NMS-P715?
- NCGC00390549-01
- F85064
- SCHEMBL1558596
- N-(2,6-diethylphenyl)-1-methyl-8-(4-((1-methylpiperidin-4-yl)carbamoyl)-2-(trifluoromethoxy)anilino)-4,5-dihydropyrazolo(4,3-h)quinazoline-3-carboxamide
-
- Inchi: 1S/C35H39F3N8O3/c1-5-20-8-7-9-21(6-2)28(20)42-33(48)30-25-12-10-23-19-39-34(43-29(23)31(25)46(4)44-30)41-26-13-11-22(18-27(26)49-35(36,37)38)32(47)40-24-14-16-45(3)17-15-24/h7-9,11,13,18-19,24H,5-6,10,12,14-17H2,1-4H3,(H,40,47)(H,42,48)(H,39,41,43)
- InChI Key: JFOAJUGFHDCBJJ-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C([H])=C([H])C(=C1[H])C(N([H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])=O)N([H])C1=NC([H])=C2C(C3=C(C(C(N([H])C4C(=C([H])C([H])=C([H])C=4C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)=NN3C([H])([H])[H])C([H])([H])C2([H])[H])=N1)(F)F
Computed Properties
- Exact Mass: 676.309722g/mol
- Monoisotopic Mass: 676.309722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 49
- Rotatable Bond Count: 9
- Complexity: 1110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 126
- Molecular Weight: 676.7g/mol
Experimental Properties
- Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.9E-5 g/L) (25 ºC),
NMS-P715 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
NMS-P715 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC7866-100 mg |
NMS-P715 |
1202055-32-0 | 100mg |
$700.0 | 2022-02-28 | ||
| DC Chemicals | DC7866-250 mg |
NMS-P715 |
1202055-32-0 | 250mg |
$1250.0 | 2022-02-28 | ||
| DC Chemicals | DC7866-1 g |
NMS-P715 |
1202055-32-0 | 1g |
$2500.0 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12237-1 mg |
NMS-P715 |
1202055-32-0 | 98.41% | 1mg |
¥489.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12237-5 mg |
NMS-P715 |
1202055-32-0 | 98.41% | 5mg |
¥998.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12237-10 mg |
NMS-P715 |
1202055-32-0 | 98.41% | 10mg |
¥1587.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12237-25 mg |
NMS-P715 |
1202055-32-0 | 98.41% | 25mg |
¥3127.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12237-50 mg |
NMS-P715 |
1202055-32-0 | 98.41% | 50mg |
¥4917.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12237-100 mg |
NMS-P715 |
1202055-32-0 | 98.41% | 100MG |
¥7617.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T12237-200 mg |
NMS-P715 |
1202055-32-0 | 98.41% | 200mg |
¥11426.00 | 2022-04-26 |
NMS-P715 Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
1202055-32-0 (NMS-P715) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk